Discovery of novel CHK1 inhibitors like (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile
Discovery of novel CHK1 inhibitors like (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile
Case Study: Compound (R)-17 (Pyrimidine-Picolinonitrile Scaffold)[1]
Executive Summary
Checkpoint Kinase 1 (CHK1) is a master regulator of the DNA Damage Response (DDR), specifically the G2/M checkpoint. In p53-deficient tumors, which lack the G1/S checkpoint, CHK1 inhibition forces cells with damaged DNA into premature mitosis, leading to mitotic catastrophe and apoptosis. This guide analyzes the discovery of Compound (R)-17 , a highly potent CHK1 inhibitor (
This molecule represents a pinnacle of rational drug design, combining a 2-aminopyrimidine core with a picolinonitrile moiety to achieve >4300-fold selectivity over CHK2 and significant efficacy in hematologic malignancy models (Z-138 mantle cell lymphoma).[1][2]
The Biological Imperative: Targeting the S-G2 Checkpoint
To understand the design of (R)-17, one must understand the signaling architecture it disrupts. CHK1 acts downstream of ATR (Ataxia Telangiectasia and Rad3-related protein).
2.1 Signaling Pathway Visualization
The following diagram illustrates the critical node CHK1 occupies. Inhibition of CHK1 releases CDC25, which activates CDK1, driving the cell into mitosis despite DNA damage.
Figure 1: The ATR-CHK1-CDC25 axis. Compound (R)-17 blocks CHK1, preventing CDC25 degradation, leading to unscheduled mitotic entry and cell death.
Structural Anatomy & SAR (Structure-Activity Relationship)
The potency of (R)-17 is not accidental; it is the result of optimizing the MCL1020 lead. We deconstruct the molecule into four pharmacophoric elements:
| Structural Domain | Chemical Moiety | Function & Design Rationale |
| The Scaffold | 2,4,5-Substituted Pyrimidine | Acts as the core template. The pyrimidine N1/N3 often interact with the hinge region or structure water networks. |
| The Hinge Binder | Picolinonitrile (Pyridine-CN) | The nitrile group (CN) is a critical hydrogen bond acceptor. It likely interacts with the backbone of the kinase hinge (Glu85/Cys87 region). |
| The Selectivity Filter | 1-Methyl-1H-pyrazole (C5) | Fills the hydrophobic pocket deep within the ATP binding site. This steric bulk helps exclude CHK2, which has a slightly different gatekeeper/pocket architecture. |
| Solubility & Chirality | (R)-Piperidin-3-yloxy | Critical: The basic amine improves solubility and PK properties. The (R)-configuration specifically fits the ribose-binding pocket, providing superior potency over the (S)-enantiomer. |
| The "Magic Methyl" | Methylamino (C4) | A small hydrophobic group that displaces high-energy water molecules or induces a conformational lock, improving potency ( |
Synthetic Workflow
The synthesis of (R)-17 requires a convergent approach, coupling a functionalized pyrimidine with a chiral aminopicolinonitrile.
4.1 Retrosynthetic Analysis
-
Fragment A: 2,4-dichloro-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine.
-
Fragment B: (R)-5-amino-3-(piperidin-3-yloxy)picolinonitrile.[1][3][4][5]
4.2 Step-by-Step Protocol
Note: All reactions must be performed under inert atmosphere (
Step 1: Construction of the Pyrimidine Core (Fragment A)
-
Starting Material: 5-bromo-2,4-dichloropyrimidine.
-
Suzuki Coupling: React with 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole using
and in Dioxane/Water.-
Control: Monitor regioselectivity; C5 is preferred due to the bromine reactivity.
-
-
C4 Substitution: Treat the product with methylamine (in THF/MeOH) at
.-
Result: 2-chloro-4-(methylamino)-5-(pyrazolyl)pyrimidine.
-
Step 2: Construction of the Picolinonitrile Side Chain (Fragment B)
-
Starting Material: 5-nitro-3-hydroxypicolinonitrile.
-
Mitsunobu Reaction: React with (S)-N-Boc-3-hydroxypiperidine (Note: Inversion of configuration occurs, yielding the (R)-ether) using
and DIAD. -
Reduction: Reduce the nitro group (
or ) to the amine. -
Deprotection: Remove the Boc group using TFA/DCM.
Step 3: Final Coupling (Buchwald-Hartwig)
-
Combine Fragment A and Fragment B.
-
Catalyst System:
, Xantphos, . -
Conditions: Reflux in 1,4-dioxane for 12-16 hours.
-
Purification: HPLC (C18 column, Acetonitrile/Water gradient).
Figure 2: Convergent synthesis of Compound (R)-17.
Pharmacological Profiling Protocols
To validate the compound, you must establish a self-validating testing cascade.
5.1 Enzymatic Potency (LanthaScreen Eu Kinase Assay)
This TR-FRET assay measures the binding of the inhibitor to the kinase active site by displacing a tracer.
-
Reagents: Recombinant CHK1 (Invitrogen), Eu-anti-GST antibody, Kinase Tracer 236.
-
Protocol:
-
Prepare 3x serial dilutions of (R)-17 in DMSO.
-
Add CHK1 enzyme (5 nM final) and antibody (2 nM final) in kinase buffer.
-
Incubate for 1 hour at Room Temperature (RT).
-
Read: Measure Fluorescence Resonance Energy Transfer (FRET) signal (Excitation 340 nm, Emission 615/665 nm).
-
Analysis: Plot Emission Ratio (665/615) vs. log[Inhibitor]. Fit to sigmoidal dose-response.
-
Benchmark: (R)-17 should show
.[6]
-
5.2 Cellular Mechanism of Action (Western Blot)
Confirm that the compound inhibits CHK1 inside the cell.
-
Cell Line: Z-138 (Mantle Cell Lymphoma) or HT-29.
-
Induction: Treat cells with Gemcitabine (10 nM) for 2 hours to induce DNA damage and activate CHK1 (p-S345).
-
Treatment: Add (R)-17 (0.01 - 1 µM) for 2 hours.
-
Biomarkers:
-
p-CHK1 (S345): Should increase or stay high (ATR is still active).
-
p-CHK1 (S296): Should decrease (This is the autophosphorylation site; blocking it proves direct CHK1 inhibition).
- H2AX: Should increase (marker of double-strand breaks/mitotic catastrophe).
-
5.3 Selectivity Profiling
It is mandatory to test against CHK2 and hERG .
-
CHK2 Assay: Use the same LanthaScreen protocol with CHK2 enzyme. (R)-17 must show >1000x fold selectivity.[2]
-
hERG Assay: Automated patch-clamp (PatchXpress). (R)-17 should have
to avoid cardiac arrhythmia risks.
In Vivo Translation (Xenograft Model)
The ultimate test of the inhibitor is tumor growth inhibition (TGI) in a mouse model.
-
Model: Z-138 subcutaneous xenograft in SCID mice.
-
Dosing: 20 mg/kg, Intravenous (IV), every 2 days (Q2D).
-
Metric: Tumor Volume (
). -
Success Criteria: TGI > 60% with < 10% body weight loss.
-
Result (Jiang et al.): Compound (R)-17 achieved 90.29% TGI as a single agent.[1]
References
-
Jiang, K., et al. (2019).[1][7] "Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies."[1][5] European Journal of Medicinal Chemistry, 173, 44-62.[1]
-
Garrett, M. D., & Collins, I. (2011). "Anticancer therapy with checkpoint inhibitors: what, where and when?" Trends in Pharmacological Sciences, 32(9), 533-541.
-
Zhang, Y., & Hunter, T. (2014). "Roles of Chk1 in cell biology and cancer therapy." International Journal of Cancer, 134(5), 1013-1023.
-
PubChem Compound Summary. (2025). "CHK1 Inhibitor Structural Analogs."
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- 1. Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Discovery of (R)-5-((5-(1-methyl-1H-pyrazol-4-yl)-4-(methylamino)pyrimidin-2-yl)amino)-3-(piperidin-3-yloxy)picolinonitrile, a novel CHK1 inhibitor for hematologic malignancies-Science-Chemical Encyclopedia-lookchem [lookchem.com]
- 4. GSRS [precision.fda.gov]
- 5. ORCID [orcid.org:443]
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